Cas no 1805469-13-9 (Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate)

• Product Name: Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate
• CAS No: 1805469-13-9
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4949843
• Update Time: 2025-05-21

Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate

• Inchi： 1S/C10H7Cl2NO2/c1-15-10(14)6-2-7(5-13)8(4-11)9(12)3-6/h2-3H,4H2,1H3
• InChI Key： KZGCQMARHSPPLK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(C#N)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate

Recent Advances in the Study of Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate (CAS: 1805469-13-9)

Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate (CAS: 1805469-13-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring chloro and cyano functional groups, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases.

One of the most notable findings in recent literature is the compound's application in the development of JAK (Janus kinase) inhibitors. JAK inhibitors are a class of drugs that target the JAK-STAT signaling pathway, which plays a critical role in immune response and inflammation. Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate has been identified as a precursor in the synthesis of these inhibitors, offering a pathway to more efficient and cost-effective drug production.

In addition to its role in drug synthesis, recent studies have also investigated the compound's direct biological activity. Preliminary in vitro studies suggest that Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate exhibits moderate inhibitory effects on certain cancer cell lines, although the exact mechanism of action remains under investigation. These findings open new avenues for further research into its potential as a standalone therapeutic agent.

The synthesis of Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate has also seen advancements in recent years. Researchers have developed more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and improving overall yield. These improvements are critical for scaling up production to meet the demands of pharmaceutical development.

Despite these promising developments, challenges remain in the full utilization of Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. Ongoing studies are focusing on modifying the compound's structure to enhance its pharmacokinetic properties while minimizing adverse effects.

In conclusion, Methyl 3-chloro-4-chloromethyl-5-cyanobenzoate (CAS: 1805469-13-9) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and potential biological activity make it a subject of ongoing interest. Future research will likely focus on optimizing its applications in drug development and exploring its therapeutic potential in greater detail.